Cas no 1049736-54-0 (4'-Trifluoromethoxy-biphenyl-3-ylamine Hydrochloride)

• Product Name: 4'-Trifluoromethoxy-biphenyl-3-ylamine Hydrochloride
• CAS No: 1049736-54-0
• MF: C₁₃H₁₁ClF₃NO
• MW: 289.68075299263
• MDL: MFCD08444051
• CID: 3158610
• PubChem ID: 2760725
• Update Time: 2025-04-21

4'-Trifluoromethoxy-biphenyl-3-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Trifluoromethoxy)phenyl]aniline HCl
• 3-[4-(TrifluoroMethoxy)phenyl]aniline, HCl
• 4'-TRIFLUOROMETHOXY-BIPHENYL-3-YLAMINE HYDROCHLORIDE
• 3-[4-(trifluoromethoxy)phenyl]aniline Hydrochloride
• SB82087
• 4-Trifluoromethoxy-biphenyl-3-ylaminehydrochloride
• ZRB73654
• BS-26071
• 4'-trifluoromethoxy-biphenyl-3-ylaminehydrochloride
• MFCD08444051
• DTXSID20375323
• 4'-(trifluoromethoxy)biphenyl-3-amine hydrochloride
• 1049736-54-0
• CS-0205150
• 3-[4-(trifluoromethoxy)phenyl]aniline;hydrochloride
• 4'-Trifluoromethoxy-biphenyl-3-ylamine Hydrochloride

• MDL： MFCD08444051
• Inchi： 1S/C13H10F3NO.ClH/c14-13(15,16)18-12-6-4-9(5-7-12)10-2-1-3-11(17)8-10;/h1-8H,17H2;1H
• InChI Key： UXFVVSWSKMVKSW-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)C1C=CC=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 289.0481262g/mol
• Monoisotopic Mass: 289.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives